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Compound of Interest

Compound Name: Tetrakis(3-aminopropyl)ammonium

Cat. No.: B039011

A Comprehensive Technical Guide to Tetrakis(3-
aminopropyl)ammonium

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of Tetrakis(3-
aminopropyl)ammonium, a branched polyamine of significant interest in various scientific and
biomedical research fields. Due to the limited availability of experimentally determined data,
this document combines computed properties from reputable chemical databases with
generalized experimental protocols for the determination of key physical characteristics.

Core Physical Properties

The physical properties of Tetrakis(3-aminopropyl)ammonium are crucial for its application in
research and development. While extensive experimental data is not readily available in the
literature, computed properties provide valuable estimates.
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Property Value Source
Molecular Formula Ci12H32Ns* PubChem[1]
Molecular Weight 246.42 g/mol PubChem[1]
Monoisotopic Mass 246.26577104 Da PubChem[1]
CAS Number 111216-37-6 ChemicalBook[2]
XLogP3-AA (Computed) 2.1 PubChem[1]
Topological Polar Surface Area 104 A2 PubChem[1]
Hydrogen Bond Donor Count 4 Guidechem[3]
Hydrogen Bond Acceptor ]

Count 4 Guidechem[3]
Rotatable Bond Count 12 Guidechem[3]

Melting Point No data available
Boiling Point No data available
Density No data available
Solubility No data available

It is important to note that many of the physical properties for Tetrakis(3-
aminopropyl)ammonium have not been experimentally determined and reported in publicly
available literature. The provided data is largely based on computational models. For the
chloride salt, Tetrakis(3-aminopropyl)ammonium chloride, the molecular weight is 281.87
g/mol [4].

Experimental Protocols

Given the absence of specific published protocols for Tetrakis(3-aminopropyl)ammonium,
the following are generalized methodologies for determining key physical properties of
polyamines, adaptable for this compound.

Determination of Melting Point
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The melting point of a solid is a fundamental physical property indicating its purity.

Methodology: Capillary Melting Point Method

Sample Preparation: A small, finely powdered sample of Tetrakis(3-
aminopropyl)ammonium is packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a calibrated melting point apparatus.

Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it
approaches the expected melting point.

Observation: The temperature range from the appearance of the first liquid drop to the
complete liguefaction of the sample is recorded as the melting point range.

Determination of Boiling Point

For non-volatile liquids, the boiling point is a key characteristic. As Tetrakis(3-

aminopropyl)ammonium is expected to be a solid or a high-boiling liquid, distillation under

reduced pressure might be necessary to prevent decomposition.

Methodology: Distillation Method (under reduced pressure)

Apparatus Setup: A distillation apparatus is assembled, including a distillation flask,
condenser, receiving flask, and a connection to a vacuum pump with a manometer.

Sample Introduction: A sample of Tetrakis(3-aminopropyl)Jammonium is placed in the
distillation flask along with boiling chips.

Pressure Reduction: The pressure inside the apparatus is slowly reduced to the desired
level.

Heating: The sample is heated gently until it begins to boil.

Data Recording: The temperature at which the liquid and vapor phases are in equilibrium at
the given pressure is recorded as the boiling point.

Determination of Solubility
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Solubility is a critical parameter for any application in solution, including in biological and
pharmaceutical contexts.

Methodology: Shake-Flask Method

o Sample Preparation: An excess amount of Tetrakis(3-aminopropyl)ammonium is added to
a known volume of a specific solvent (e.g., water, ethanol, DMSO) in a sealed flask.

» Equilibration: The flask is agitated at a constant temperature for a prolonged period (e.g., 24-
48 hours) to ensure equilibrium is reached.

e Phase Separation: The mixture is allowed to stand, or is centrifuged, to separate the
undissolved solid from the saturated solution.

» Concentration Analysis: The concentration of Tetrakis(3-aminopropyl)ammonium in the
clear supernatant is determined using a suitable analytical technique, such as HPLC or UV-
Vis spectroscopy, after appropriate calibration.

Application Workflow: Poly-ion Complex (PIC)
Formation

Tetrakis(3-aminopropyl)ammonium is utilized in the formation of Poly-ion Complexes (PICs)
through electrostatic interactions with anionic biomolecules. This process is relevant in drug
delivery and biomaterial development[5].
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Workflow for the formation and characterization of poly-ion complexes.

Logical Relationship: Structure to Function

The unique branched structure of Tetrakis(3-aminopropyl)ammonium directly influences its
function as a polycationic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [What are the physical properties of Tetrakis(3-
aminopropyl)ammonium?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039011#what-are-the-physical-properties-of-tetrakis-
3-aminopropyl-ammonium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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